molecular formula C6H6N2OS B8379791 Dicyanoketene Dimethyl Thioacetal

Dicyanoketene Dimethyl Thioacetal

Cat. No.: B8379791
M. Wt: 154.19 g/mol
InChI Key: LZYIUKQHPCXOAI-UHFFFAOYSA-N
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Description

Dicyanoketene Dimethyl Thioacetal is a useful research compound. Its molecular formula is C6H6N2OS and its molecular weight is 154.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H6N2OS

Molecular Weight

154.19 g/mol

IUPAC Name

2-[methoxy(methylsulfanyl)methylidene]propanedinitrile

InChI

InChI=1S/C6H6N2OS/c1-9-6(10-2)5(3-7)4-8/h1-2H3

InChI Key

LZYIUKQHPCXOAI-UHFFFAOYSA-N

Canonical SMILES

COC(=C(C#N)C#N)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a sodium methylate solution of 2.3 g (0.1 mol) of sodium and 41 g of ethanol, 6.6 g (0.1 mol) of malononitrile (melted) was instilled under exclusion of moisture within 5 minutes at room temperature with stirring and then stirred for another 5 minutes at room temperature. The resultant suspension was cooled to 15° C. and, at this temperature, solutions of 7.6 g (0.1 mol) of carbon disulfide in 36 g of ethanol and 2.3 g (0.1 mol) of sodium in 41 g of ethanol were added within 60 minutes from two injection syringes operated synchronously. During the addition, a clear yellow-green solution formed, which was stirred for another 60 minutes. Then 26.5 g (0.21 mol) of dimethyl sulfate from a dropping funnel was added within 30 minutes with stirring. The temperature rose in this connection and was held at 20° C. by cooling. A yellow suspension resulted, which was stirred another 4 hours at 20° C. and then poured with stirring in 400 g of ice water. The aqueous ethanolic suspension was stirred for 2 hours more at room temperature for the decomposition of excess dimethyl sulfate,cooled to 5° C. and filtered. The filter cake was washed with a little water and dried at room temperature in a vacuum. There was a yield of 14.1 g of yellowish crystal with a content (HPLC) of 99.9 percent (83 percent of theory, relative to malononitrile.
[Compound]
Name
ice water
Quantity
400 g
Type
solvent
Reaction Step One
Name
sodium methylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.3 g
Type
reactant
Reaction Step Two
Quantity
6.6 g
Type
reactant
Reaction Step Two
Quantity
41 g
Type
solvent
Reaction Step Two
[Compound]
Name
resultant suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
7.6 g
Type
reactant
Reaction Step Three
Quantity
2.3 g
Type
reactant
Reaction Step Three
Quantity
36 g
Type
solvent
Reaction Step Three
Quantity
41 g
Type
solvent
Reaction Step Three
Quantity
26.5 g
Type
reactant
Reaction Step Four
[Compound]
Name
dimethyl sulfate,cooled
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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